Cas no 2138053-75-3 (tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• CAS No: 2138053-75-3
• MF: C₁₇H₃₂INO₃
• MW: 425.345357894897
• CID: 6190429
• PubChem ID: 165489617
• Update Time: 2025-06-30

tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• EN300-1136572
• 2138053-75-3
• tert-butyl N-[2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl]-N-ethylcarbamate

• Inchi： 1S/C17H32INO3/c1-6-19(15(20)22-16(2,3)4)13-17(5,12-18)21-11-7-8-14-9-10-14/h14H,6-13H2,1-5H3
• InChI Key： IDAVGJDLIYCSPT-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OCCCC1CC1

Computed Properties

• Exact Mass: 425.14269g/mol
• Monoisotopic Mass: 425.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS No. 2138053-75-3)

The compound tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS No. 2138053-75-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a cyclopropylpropoxy moiety and an iodo-methylpropyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its unique steric and electronic properties, which can influence drug-receptor interactions and metabolic stability.

In recent years, the demand for carbamate-based compounds has surged, driven by their applications in drug discovery and crop protection. The presence of the tert-butyl group in this molecule enhances its stability, while the ethylcarbamate fragment offers versatility in derivatization. These attributes align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such intermediates.

One of the most searched questions in scientific forums is: "What are the synthetic routes for tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate?" This reflects the growing interest in scalable and efficient preparation methods. Recent studies highlight the use of palladium-catalyzed cross-coupling and microwave-assisted synthesis to optimize yield and purity. Such advancements address the need for cost-effective production in industrial settings.

The iodo substituent in this compound is particularly noteworthy, as it serves as a handle for further functionalization via Sonogashira or Suzuki-Miyaura reactions. This feature is frequently discussed in medicinal chemistry circles, where halogenated intermediates are prized for their role in constructing complex architectures. Additionally, the cyclopropyl ring’s strain energy can modulate conformational preferences, a hot topic in computational drug design.

From an analytical perspective, CAS No. 2138053-75-3 poses challenges in characterization due to its multifunctional groups. Techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for confirming its structure. Researchers often query: "How to analyze tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate by HPLC?" – underscoring the importance of robust quality control protocols.

In the context of intellectual property, this compound has appeared in patents related to kinase inhibitors and antiviral agents. Its potential applications in oncology and infectious disease research are areas of active investigation. The 3-cyclopropylpropoxy side chain, for instance, may improve cell permeability – a critical factor in bioavailability studies.

Environmental considerations are also paramount. The biodegradability of carbamate derivatives is a trending topic, with regulatory agencies emphasizing benign-by-design principles. While tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate is not classified as hazardous, proper handling guidelines are recommended to minimize ecological impact.

Future research directions may explore its utility in PROTACs (Proteolysis-Targeting Chimeras) or as a building block for peptide mimetics. As the scientific community prioritizes targeted therapies, this compound’s modular design could unlock novel therapeutic avenues. Its structure-activity relationship (SAR) profiles remain an open question, inviting further exploration.

In summary, tert-butyl N-2-(3-cyclopropylpropoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS No. 2138053-75-3) exemplifies the intersection of synthetic innovation and applied research. Its multifaceted chemistry resonates with contemporary needs in precision medicine and agrochemical development, positioning it as a compound of enduring relevance.